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Compound of Interest

Compound Name: Ethyl 5-bromovalerate

Cat. No.: B130320 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for Ethyl 5-bromovalerate
(CAS No. 14660-52-7), a versatile reagent commonly used in organic synthesis, particularly in

the pharmaceutical and flavor industries.[1][2] Adherence to these guidelines is crucial to

ensure the safety of laboratory personnel and the integrity of research.

Chemical and Physical Properties
Ethyl 5-bromovalerate is a clear, colorless to pale yellow liquid.[1][2] A summary of its key

physical and chemical properties is provided in the table below.
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Property Value

Molecular Formula C7H13BrO2

Molecular Weight 209.08 g/mol [1]

Appearance Clear, colorless to pale yellow liquid[1][2]

Boiling Point 104-109 °C at 12 mmHg[1][3]

Density 1.321 g/mL at 25 °C[1][3]

Refractive Index n20/D 1.458 (lit.)

Flash Point 104 °C (219.2 °F) - closed cup

Solubility
Not miscible or difficult to mix in water.[3][4]

Soluble in organic solvents.[2]

Stability
Stable under normal conditions. Light sensitive.

[4][5]

Hazard Identification and Classification
Ethyl 5-bromovalerate is classified as a hazardous substance. The primary hazards are

summarized in the table below.

Hazard Class GHS Classification Hazard Statement

Skin Corrosion/Irritation Skin Irrit. 2 H315: Causes skin irritation[6]

Serious Eye Damage/Eye

Irritation
Eye Irrit. 2

H319: Causes serious eye

irritation[6]

Specific Target Organ Toxicity

(Single Exposure)
STOT SE 3

H335: May cause respiratory

irritation[6]

Signal Word: Warning
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Proper handling and storage procedures are essential to minimize exposure and maintain the

chemical's stability.

Personal Protective Equipment (PPE)
A risk assessment should be conducted before handling Ethyl 5-bromovalerate to determine

the appropriate level of PPE. The following diagram outlines the recommended PPE.

Personal Protective Equipment (PPE) for Ethyl 5-bromovalerate

Handling Ethyl 5-bromovalerate

Eye Protection
(Safety glasses with side-shields or goggles)

Always Wear

Hand Protection
(Appropriate chemical-resistant gloves, e.g., Nitrile rubber)

Always Wear

Body Protection
(Lab coat, long-sleeved clothing)

Always Wear

Respiratory Protection
(Use in a well-ventilated area or with a fume hood.

Respirator may be required for large quantities or poor ventilation.)

Assess Need

Click to download full resolution via product page

Caption: Recommended Personal Protective Equipment (PPE).

Engineering Controls
Work with Ethyl 5-bromovalerate should be conducted in a well-ventilated area.[5][7] A

chemical fume hood is recommended, especially when heating the substance or handling large

quantities. Eyewash stations and safety showers must be readily accessible in the work area.

[5]

Handling Procedures
Avoid contact with skin and eyes.[7][8]

Do not breathe vapors or mists.[5][7]
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Wash hands thoroughly after handling.[5][7]

Keep away from incompatible materials such as strong oxidizing agents, acids, and bases.

[5][8]

Take precautionary measures against static discharge.

Storage Conditions
Store in a tightly closed container in a dry, cool, and well-ventilated place.[7][8]

Protect from light.[4][5]

Keep away from heat, sparks, and open flames.[8]

First Aid Measures
In the event of exposure, immediate first aid is critical. The following flowchart details the

appropriate first aid procedures.
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First Aid for Ethyl 5-bromovalerate Exposure

Exposure Occurs

Inhalation:
Move to fresh air. If not breathing, give artificial respiration.

Consult a physician.

 Inhaled 

Skin Contact:
Wash off with soap and plenty of water.

Take off contaminated clothing.
Consult a physician if irritation persists.

 Skin Contact 

Eye Contact:
Rinse thoroughly with plenty of water for at least 15 minutes.

Consult a physician. Eye Contact 

Ingestion:
Do NOT induce vomiting.

Never give anything by mouth to an unconscious person.
Rinse mouth with water. Consult a physician. Ingested 

Click to download full resolution via product page

Caption: First aid procedures for exposure.

Accidental Release Measures
In case of a spill or leak, follow these procedures:
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Personal Precautions: Ensure adequate ventilation and wear appropriate personal protective

equipment.[5] Evacuate personnel to a safe area.

Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the

product enter drains.

Methods for Containment and Cleaning Up: Absorb with an inert material (e.g., sand, silica

gel, acid binder, universal binder, sawdust) and place in a suitable, closed container for

disposal.[5][7]

Firefighting Measures
Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.

Specific Hazards: Thermal decomposition can produce carbon oxides and hydrogen halides.

[5][8] Vapors may form explosive mixtures with air at elevated temperatures.

Protective Equipment: Firefighters should wear self-contained breathing apparatus and full

protective gear.[5]

Toxicological Information
Currently, no acute toxicity data is available for Ethyl 5-bromovalerate.[5] However, based on

its classification, it is known to cause skin, eye, and respiratory irritation.[6]

Experimental Protocol: In Vitro Skin Irritation Test
(General Methodology)
While specific experimental data for Ethyl 5-bromovalerate is not publicly available, a general

protocol for assessing skin irritation potential in vitro, such as the Reconstructed Human

Epidermis (RhE) Test Guideline (OECD 439), would be followed. The workflow for such a test

is outlined below.
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Generalized Workflow for In Vitro Skin Irritation Testing

Prepare Reconstructed Human Epidermis (RhE) Tissue

Topically Apply Ethyl 5-bromovalerate
(and positive/negative controls)

Incubate for a Defined Period

Wash Tissue to Remove Test Substance

Assess Cell Viability
(e.g., MTT assay)

Analyze Data and Classify Irritation Potential

Click to download full resolution via product page

Caption: Generalized workflow for in vitro skin irritation testing.

Disposal Considerations

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b130320?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b130320?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Dispose of contents and container in accordance with local, regional, national, and international

regulations.[7] Consult with a licensed professional waste disposal service.

This technical guide is intended to provide comprehensive safety information for experienced

professionals. Always refer to the most current Safety Data Sheet (SDS) for this product before

use and perform a thorough risk assessment for your specific application.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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